Cas no 1806584-20-2 (Methyl 2-bromo-3-(3-oxopropyl)phenylacetate)

• Product Name: Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
• CAS No: 1806584-20-2
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 4792715
• Update Time: 2023-08-17

Methyl 2-bromo-3-(3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(3-oxopropyl)phenylacetate

• Inchi： 1S/C12H13BrO3/c1-16-11(15)8-10-5-2-4-9(12(10)13)6-3-7-14/h2,4-5,7H,3,6,8H2,1H3
• InChI Key： XIKYHFWMFVUOHC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC=O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4